2-Ethoxy-N-(4-pyridinylmethyl)acetamide

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-ethoxy-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C10H14N2O2/c1-2-14-8-10(13)12-7-9-3-5-11-6-4-9/h3-6H,2,7-8H2,1H3,(H,12,13)
• InChI Key: CJXSOECCPJMIDL-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1=CC=NC=C1

Description

2-Ethoxy-N-(4-pyridinylmethyl)acetamide is a chemical compound with the molecular formula C10H14N2O2 and a molecular weight of 194.23 g/mol It is characterized by the presence of an ethoxy group, a pyridinylmethyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethoxy-N-(4-pyridinylmethyl)acetamide typically involves the reaction of 2-ethoxyacetamide with 4-pyridinylmethyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-N-(4-pyridinylmethyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy or pyridinylmethyl groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in organic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-Ethoxy-N-(4-pyridinylmethyl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Ethoxy-N-(4-pyridinylmethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

• 2-Ethoxy-N-(2-pyridinylmethyl)acetamide
• 2-Ethoxy-N-(3-pyridinylmethyl)acetamide
• 2-Ethoxy-N-(4-pyridinylmethyl)propionamide

Uniqueness

2-Ethoxy-N-(4-pyridinylmethyl)acetamide is unique due to its specific substitution pattern and the presence of both ethoxy and pyridinylmethyl groups. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications .